Cas no 67264-08-8 (5-bromo-2,3-dihydropyridazin-3-one)

• Product Name: 5-bromo-2,3-dihydropyridazin-3-one
• CAS No: 67264-08-8
• MF: C₄H₃BrN₂O
• MW: 174.983419656754
• MDL: MFCD26405761
• CID: 1115767
• PubChem ID: 13103618
• Update Time: 2025-04-20

5-bromo-2,3-dihydropyridazin-3-one Chemical and Physical Properties

Names and Identifiers

• 5-bromo-3(2H)-Pyridazinone
• 5-bromo-3-hydroxypyridazine
• 5-bromo-2,3-dihydropyridazin-3-one
• 5-bromopyridazin-3(2H)-one
• SCHEMBL8299786
• 4-bromo-1H-pyridazin-6-one
• 67264-08-8
• CS-0134992
• EN300-200223
• DB-340757

• MDL： MFCD26405761
• Inchi： 1S/C4H3BrN2O/c5-3-1-4(8)7-6-2-3/h1-2H,(H,7,8)
• InChI Key： MHDOBORGTYQVOQ-UHFFFAOYSA-N
• SMILES： BrC1C=NNC(C=1)=O

Computed Properties

• Exact Mass: 173.94288g/mol
• Monoisotopic Mass: 173.94288g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 41.5Ų